Cas no 55704-21-7 (1-phenyl-3-(2-sulfanylphenyl)thiourea)

• Product Name: 1-phenyl-3-(2-sulfanylphenyl)thiourea
• CAS No: 55704-21-7
• MF: C₁₃H₁₂N₂S₂
• MW: 260.377779960632
• CID: 944362
• PubChem ID: 2795366
• Update Time: 2025-04-19

1-phenyl-3-(2-sulfanylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(2-sulfanylphenyl)thiourea
• AC1MDT7I
• AG-F-95019
• CTK5A4042
• N-(2-Mercaptophenyl)-N'-phenylthiourea
• NSC164979
• NSC 164979
• NSC-164979
• 9P3E6ORU71
• UNII-9P3E6ORU71
• SCHEMBL7552448
• AKOS005199407
• DTXSID20204240
• 1-(2-Mercaptophenyl)-3-phenylthiourea
• Thiourea, N-(2-mercaptophenyl)-N'-phenyl-
• 55704-21-7

• Inchi： 1S/C13H12N2S2/c16-12-9-5-4-8-11(12)15-13(17)14-10-6-2-1-3-7-10/h1-9,16H,(H2,14,15,17)
• InChI Key： VBSNXUWQQVRWSR-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 260.04436
• Monoisotopic Mass: 260.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 389.5°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.788
• PSA: 24.06
• LogP: 3.93020